dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate

• IUPAC Name: dimethyl 2-[[2-(2-methoxyphenyl)acetyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C19H19NO6/c1-24-16-7-5-4-6-12(16)11-17(21)20-15-10-13(18(22)25-2)8-9-14(15)19(23)26-3/h4-10H,11H2,1-3H3,(H,20,21)
• InChI Key: XEZZJDWYXIAVHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC
• Molecular Formula: C19H19NO6
• Molecular Weight: 357.4 g/mol

Description

Dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate, also known as DMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMT is a terephthalate derivative that has a methoxyphenylacetyl group attached to one of the benzene rings.

Scientific Research Applications

Dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate has been studied extensively for its potential applications in various fields, including drug discovery, materials science, and organic electronics. In drug discovery, dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate has been shown to have anticancer properties and is being explored as a potential treatment for various types of cancer. dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate has also been studied for its potential use as an organic semiconductor in electronic devices.

Mechanism of Action

The mechanism of action of dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate is not yet fully understood. However, studies have shown that dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate interacts with various cellular pathways, including the PI3K/Akt/mTOR pathway, which plays a role in cell growth and survival. dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate has been shown to have various biochemical and physiological effects. In cancer cells, dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate has been shown to inhibit cell growth and induce apoptosis. In addition, dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate has been shown to have antioxidant properties and can protect cells from oxidative stress. dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate has also been shown to have anti-inflammatory properties and can reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate in lab experiments is its potential as a versatile building block for the synthesis of various compounds. dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate can be modified to produce compounds with different properties and applications. However, one limitation of using dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate is its complex synthesis process, which requires specialized equipment and expertise.

Future Directions

There are several future directions for the research and development of dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate. One direction is the continued exploration of its potential as a treatment for cancer. Another direction is the development of new materials and electronic devices using dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate as a building block. Additionally, further research is needed to fully understand the mechanism of action of dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate and its potential applications in various fields.
Conclusion:
In conclusion, dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate can be synthesized through several methods and has been studied extensively for its potential as a treatment for cancer and as a building block for materials and electronic devices. Further research is needed to fully understand the mechanism of action of dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate and its potential applications in various fields.

Synthesis Methods

Dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate can be synthesized through several methods, including the esterification of dimethyl terephthalate with 2-methoxyphenylacetic acid in the presence of a catalyst. Another method involves the direct reaction of terephthalic acid with 2-methoxyphenylacetyl chloride in the presence of a base. The synthesis of dimethyl 2-{[(2-methoxyphenyl)acetyl]amino}terephthalate is a complex process that requires careful attention to detail to ensure the purity and quality of the final product.